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Compound Name: Hexyltrimethoxysilane

Cat. No.: B1329574

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyltrimethoxysilane is an organosilicon compound with the CAS number 3069-19-0. Its
bifunctional nature, possessing a hydrolyzable trimethoxysilyl group and a stable hexyl group,
makes it a versatile molecule in materials science and surface chemistry.[1] The trimethoxysilyl
moiety can react with inorganic substrates, such as glass and metal oxides, to form stable
siloxane bonds, while the hydrophobic hexyl chain modifies the surface properties of the
substrate. This technical guide provides an in-depth overview of the physicochemical
properties, synthesis, applications, and experimental protocols related to
Hexyltrimethoxysilane.

Physicochemical and Safety Properties

A summary of the key physicochemical and safety properties of Hexyltrimethoxysilane is
presented in the tables below for easy reference and comparison.

Physicochemical Properties
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Property Value Reference
CAS Number 3069-19-0 [2][3]
Molecular Formula C9H2203Si [2][4]
Molecular Weight 206.35 g/mol [2][4]
Appearance Colorl.ess' to almost colorless e
clear liquid

Boiling Point 202 °C [2]

Melting Point <0°C [2]

Density 0.92 g/cm?3 [2]
Refractive Index 1.4070-1.41 [2][3]

Vapor Pressure

6.7 hPa at 25°C

[2]

Water Solubility

284 - 600,000 mg/L at 20°C

(reacts slowly)

[2]

LogP

0.1-3.2at20°C

[2]

Purity

Typically = 96-98% (GC)

[315](6]

Safety and Handling Information
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Property

Value

Reference

Flash Point

62 °C

[2]

GHS Hazard Statements

H227 (Combustible liquid),
H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

[2]6]1[7]

GHS Signal Word

Warning

[2]6]1[7]

GHS Pictograms

GHSO07 (Exclamation mark)

[2][6]

Handling Precautions

Keep away from heat, sparks,
and open flames.[7][8] Wash
hands thoroughly after
handling.[7][8] Wear protective
gloves, clothing, and eye/face

protection.[7][8]

Storage

Store in a cool, well-ventilated
place.[8] Keep container tightly

closed.[5] Moisture sensitive.

[3]7]

Incompatible Materials

Strong oxidizing agents, water,

moisture.[7][8]

Hazardous Decomposition

On contact with water, this

compound liberates methanol.

[7]

Synthesis of Hexyltrimethoxysilane

The synthesis of Hexyltrimethoxysilane, like other alkyltrimethoxysilanes, is primarily

achieved through two main routes: hydrosilylation and the Grignard reaction.[1]

Hydrosilylation

Hydrosilylation involves the addition of a silicon-hydride bond across a carbon-carbon double

bond. For Hexyltrimethoxysilane, this is typically achieved by reacting 1-hexene with
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trimethoxysilane in the presence of a catalyst.[1] Platinum-based catalysts, such as Speier's or
Karstedt's catalyst, are commonly used.[1] The reaction is atom-economical and generally
results in the anti-Markovnikov addition of the silane to the alkene.[1]

Synthesis of Hexyltrimethoxysilane via Hydrosilylation.

Grignard Reaction

The Grignard reaction provides an alternative route by forming a silicon-carbon bond through
the reaction of a Grignard reagent with a silicon compound. To synthesize
Hexyltrimethoxysilane, hexylmagnesium bromide (the Grignard reagent formed from 1-
bromohexane and magnesium) is reacted with tetramethoxysilane.[1]

Reagents

Hexylmagnesium Bromide Tetramethoxysilane
(CH3(CH2)5MgBr) (Si(OCH3)4)

Grignard
Reaction

Products
Hexyltrimethoxysilane
GCH3(CH2)SS|(OCH3)3D IS RS

Click to download full resolution via product page

Grignard Reaction for Hexyltrimethoxysilane Synthesis.

Mechanism of Action as a Coupling Agent

Hexyltrimethoxysilane functions as a coupling agent by forming a durable bridge between
inorganic and organic materials.[1][5] This process occurs in two main steps: hydrolysis and
condensation.[9][10]
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e Hydrolysis: In the presence of water, the methoxy groups (-OCH3) of
Hexyltrimethoxysilane hydrolyze to form reactive silanol groups (-Si-OH). This reaction can
be catalyzed by acids or bases.[9][11]

o Condensation: The newly formed silanol groups can then condense in two ways:

o They can react with other silanol groups to form stable siloxane bonds (Si-O-Si), creating
a polysiloxane network on the surface.[9]

o They can react with hydroxyl groups present on the surface of an inorganic substrate (like
glass, silica, or metal oxides) to form covalent Si-O-Substrate bonds.[9][10]

The hexyl group extends away from the surface, creating a hydrophobic, non-polar interface
that can interact with organic polymers through van der Waals forces, thereby improving
adhesion and compatibility between the two dissimilar materials.[9]
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Step 1: Hydrolysis

Hexyltrimethoxysilane
( R-Si(OCH3)3 ) HiEier {(F120)

Hexylsilanetriol Methanol
R-Si(OH)3 (CH30H)

Step 2: Condensation
Hexylsilanetriol Inorganic Substrate
R-Si(OH)3 with -OH groups

Condensation

(Covalently Bonded Silane Laye)

Click to download full resolution via product page

Mechanism of Silane Coupling Agent Action.

Applications

Hexyltrimethoxysilane is utilized in a variety of applications, primarily leveraging its ability to
modify surface properties.

o Coupling Agent and Adhesion Promoter: It enhances the adhesion between organic
polymers and inorganic substrates in composites, coatings, adhesives, and sealants.[1][5]
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Surface Modifier and Hydrophobizing Agent: It is used to create hydrophobic (water-
repellent) surfaces on a wide range of materials, including glass, ceramics, pigments, and
fillers.[1][5][12] This is particularly useful in the production of water-repellent coatings and
treatments for construction materials.[5][12]

Nanoparticle Functionalization: Hexyltrimethoxysilane can be used to modify the surface of
nanoparticles, improving their dispersibility in organic solvents and their compatibility with
polymer matrices.[1][5]

Self-Assembled Monolayers (SAMs): It can form self-assembled monolayers on
hydroxylated surfaces, which are used to control surface energy, reduce friction, and prevent
adhesion at the nanoscale, for example, in micro- and nanoelectromechanical systems
(MEMS/NEMS).[1]

Component in Synthesis: It serves as a precursor in the synthesis of hybrid organic-inorganic
materials, such as hydrophobic silica aerogels and hydrogen-selective silica membranes.[1]

Experimental Protocols

While specific protocols should be optimized for the particular substrate and application, the

following provides a general methodology for the surface modification of a silica-based

substrate (e.g., glass slide or silicon wafer) with Hexyltrimethoxysilane to create a

hydrophobic surface.

General Protocol for Surface Modification of Silica-
Based Substrates

1.

Substrate Cleaning and Hydroxylation:

Thoroughly clean the substrate to remove organic contaminants. This can be achieved by
sonication in a series of solvents such as acetone, ethanol, and deionized water.

To ensure a high density of surface hydroxyl (-OH) groups, the substrate can be treated with
a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide).
Caution: Piranha solution is extremely corrosive and reactive and must be handled with
extreme care in a fume hood with appropriate personal protective equipment.
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Alternatively, the surface can be activated using an oxygen plasma treatment.

After hydroxylation, rinse the substrate extensively with deionized water and dry it under a
stream of inert gas (e.g., nitrogen or argon) or in an oven.

. Silanization Procedure (Solution-Phase Deposition):

Prepare a dilute solution of Hexyltrimethoxysilane (e.g., 1-5% v/v) in an anhydrous organic
solvent, such as toluene or isopropanol. The use of an anhydrous solvent is crucial to
prevent premature hydrolysis and polymerization of the silane in the solution.

Immerse the cleaned and dried substrate in the silane solution. The reaction can be carried
out at room temperature or slightly elevated temperatures (e.g., 60-80°C) to accelerate the
process. Reaction times can vary from a few minutes to several hours, depending on the
desired surface coverage and reaction conditions.

To catalyze the reaction, a small amount of an acid (e.g., acetic acid) or a base (e.g.,
ammonia) can be added to the solution.

After the desired reaction time, remove the substrate from the solution and rinse it thoroughly
with the anhydrous solvent to remove any physisorbed silane molecules.

Cure the treated substrate by baking it in an oven (e.g., at 100-120°C for 30-60 minutes) to
promote the formation of stable covalent bonds between the silane and the substrate and to
cross-link the silane molecules on the surface.

. Characterization:

The success of the surface modification can be evaluated by measuring the water contact
angle. A significant increase in the contact angle compared to the untreated substrate
indicates the formation of a hydrophobic surface.

Other surface analysis techniques, such as X-ray Photoelectron Spectroscopy (XPS) and
Atomic Force Microscopy (AFM), can be used to confirm the chemical composition and
morphology of the modified surface.
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Hexyltrimethoxysilane
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i
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Anhydrous Solvent

Curing (Baking)

Surface Characterization
(Contact Angle, XPS, AFM)

;

End:
Hydrophobic Surface
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General Workflow for Surface Modification with Hexyltrimethoxysilane.
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Disclaimer: The provided experimental protocol is a general guideline. Researchers should
consult the relevant literature and adapt the procedure to their specific experimental setup and
requirements. All work should be performed in a well-ventilated fume hood, and appropriate
safety precautions should be taken when handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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